Cas no 86689-95-4 (Anthracene,1-methyl-10-nitro-)

• Product Name: Anthracene,1-methyl-10-nitro-
• CAS No: 86689-95-4
• MF: C₁₅H₁₁NO₂
• MW: 237.253343820572
• CID: 728997
• Update Time: 2024-01-31

Anthracene,1-methyl-10-nitro- Chemical and Physical Properties

Names and Identifiers

• Anthracene,1-methyl-10-nitro-
• 1-methyl-10-nitroanthracene
• Anthracene, 1-methyl-10-nitro-

• Inchi： 1S/C15H11NO2/c1-10-5-4-8-13-14(10)9-11-6-2-3-7-12(11)15(13)16(17)18/h2-9H,1H3
• InChI Key： KJCXXKHJBPUTSU-UHFFFAOYSA-N
• SMILES： C1(C)=C2C(C([N+]([O-])=O)=C3C(=C2)C=CC=C3)=CC=C1

Computed Properties

• Exact Mass: 237.079
• Monoisotopic Mass: 237.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9

Experimental Properties

• Density: 1.277
• Boiling Point: 416.1°C at 760 mmHg
• Flash Point: 203.3°C
• Refractive Index: 1.719